N-(1-bicyclo[2.2.1]hept-2-ylethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H20F3N3O
• Molecular Weight: 315.33 g/mol
• IUPAC Name: N-[1-(3-bicyclo[2.2.1]heptanyl)ethyl]-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H20F3N3O/c1-8(11-6-9-3-4-10(11)5-9)19-14(22)12-7-13(15(16,17)18)20-21(12)2/h7-11H,3-6H2,1-2H3,(H,19,22)
• InChI Key: KFEUWXIJZMHHPO-UHFFFAOYSA-N
• SMILES: CC(C1CC2CCC1C2)NC(=O)C3=CC(=NN3C)C(F)(F)F

Description

N-(1-bicyclo[2.2.1]hept-2-ylethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BCTC and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

BCTC acts as a competitive antagonist of the TRPV1 channel, which is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. BCTC binds to the pore region of the TRPV1 channel, preventing the influx of calcium ions and blocking the activation of the channel.
Biochemical and Physiological Effects:
BCTC has been shown to have significant biochemical and physiological effects, including the inhibition of pain sensation, the reduction of inflammation, and the prevention of cancer cell proliferation. BCTC has also been shown to have potential applications in the treatment of various neurological and psychiatric disorders, including anxiety and depression.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for lab experiments, including its high potency and specificity for the TRPV1 channel. However, BCTC also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of BCTC, including the development of more potent and selective TRPV1 antagonists, the investigation of the role of TRPV1 in other physiological and pathological conditions, and the exploration of the potential applications of BCTC in clinical settings. Additionally, further research is needed to understand the potential side effects and toxicity of BCTC and to develop safer and more effective methods for its synthesis and handling.
Conclusion:
In conclusion, BCTC is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and continue to be a subject of ongoing research. BCTC has the potential to revolutionize the treatment of various physiological and pathological conditions, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of BCTC involves several steps, including the reaction of bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride with methylamine, followed by the reaction with trifluoromethylpyrazole and subsequent purification using chromatography. The synthesis of BCTC is a complex process that requires skilled professionals and specialized equipment.

Scientific Research Applications

BCTC has been extensively studied for its potential applications in scientific research. It has been found to be a potent antagonist of the TRPV1 channel, which is involved in the sensation of pain. BCTC has been used to study the role of TRPV1 in various physiological and pathological conditions, including inflammation, neuropathic pain, and cancer.